Cas no 1805590-76-4 (Ethyl 2-bromomethyl-3-cyano-6-(trifluoromethyl)benzoate)

• Product Name: Ethyl 2-bromomethyl-3-cyano-6-(trifluoromethyl)benzoate
• CAS No: 1805590-76-4
• MF: C₁₂H₉BrF₃NO₂
• MW: 336.104573011398
• CID: 4947986
• Update Time: 2025-10-31

Ethyl 2-bromomethyl-3-cyano-6-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromomethyl-3-cyano-6-(trifluoromethyl)benzoate

• Inchi： 1S/C12H9BrF3NO2/c1-2-19-11(18)10-8(5-13)7(6-17)3-4-9(10)12(14,15)16/h3-4H,2,5H2,1H3
• InChI Key： GYPZKAWSUJYBMB-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC=C(C(F)(F)F)C=1C(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 377
• XLogP3: 3.3
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 2-bromomethyl-3-cyano-6-(trifluoromethyl)benzoate

Ethyl 2-bromomethyl-3-cyano-6-(trifluoromethyl)benzoate: A Comprehensive Overview

Ethyl 2-bromomethyl-3-cyano-6-(trifluoromethyl)benzoate, with the CAS number 1805590-76-4, is a highly functionalized organic compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which incorporates a benzoate ester group, a bromomethyl substituent, a cyano group, and a trifluoromethyl group. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

The benzoate ester group in Ethyl 2-bromomethyl-3-cyano-6-(trifluoromethyl)benzoate plays a crucial role in its reactivity and stability. The ester functionality is known for its ability to undergo nucleophilic acyl substitution reactions, making it an ideal candidate for the synthesis of more complex molecules. Recent studies have highlighted the use of such benzoate derivatives in the construction of bioactive compounds, where the ester group serves as a reactive site for further functionalization.

The bromomethyl substituent attached to the benzene ring introduces additional reactivity to the molecule. Bromine is a good leaving group, which makes this compound suitable for various substitution reactions. In particular, the bromomethyl group can be replaced with other nucleophiles to generate derivatives with different functionalities. This property has been exploited in recent research to develop novel materials with tailored electronic and optical properties.

The cyano group present in Ethyl 2-bromomethyl-3-cyano-6-(trifluoromethyl)benzoate contributes significantly to the compound's electronic characteristics. Cyanide groups are known for their electron-withdrawing nature, which can influence the reactivity of neighboring groups. This effect has been leveraged in recent studies to design molecules with enhanced stability and reactivity under specific reaction conditions.

The trifluoromethyl group is another key feature of this compound. Trifluoromethyl groups are highly electronegative and can impart unique physical and chemical properties to the molecule. For instance, they can increase the stability of the compound by reducing electron density on adjacent atoms. Recent research has shown that trifluoromethyl-substituted benzoates are valuable intermediates in the synthesis of advanced materials, such as fluoropolymers and high-performance adhesives.

From a synthetic perspective, Ethyl 2-bromomethyl-3-cyano-6-(trifluoromethyl)benzoate can be prepared through a variety of methods. One common approach involves the coupling of brominated intermediates with cyano-containing precursors under specific reaction conditions. Recent advancements in catalytic systems have enabled more efficient and selective syntheses of such compounds, reducing production costs and improving yields.

In terms of applications, this compound finds utility in several areas. Its role as an intermediate in organic synthesis has been well-documented, particularly in the construction of heterocyclic compounds and bioactive agents. Additionally, its unique electronic properties make it a candidate for use in optoelectronic materials and sensors.

Recent studies have also explored the potential of Ethyl 2-bromomethyl-3-cyano-6-(trifluoromethyl)benzoate in drug discovery. Its ability to act as a scaffold for various bioactive molecules has led to its inclusion in high-throughput screening libraries. Researchers have reported promising results in preliminary assays targeting specific enzymes and receptors, suggesting its potential as a lead compound for therapeutic development.

Looking ahead, the continued exploration of Ethyl 2-bromomethyl-3-cyano-6-(trifluoromethyl)benzoate's properties is expected to yield further insights into its applications. Its versatility as a building block positions it as an important tool in both academic and industrial research settings.